Cas no 26321-06-2 (ethyl 4-(pyridine-3-amido)benzoate)

• Product name: ethyl 4-(pyridine-3-amido)benzoate
• CAS No: 26321-06-2
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 271013
• PubChem ID: 279888

ethyl 4-(pyridine-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(3-pyridinylcarbonyl)amino]-, ethyl ester
• ethyl 4-(pyridine-3-carbonylamino)benzoate
• Ethyl 4-[(pyridin-3-ylcarbonyl)amino]benzoate
• ethyl 4-(pyridine-3-amido)benzoate
• SMR000514565
• AKOS000499281
• ethyl 4-(nicotinamido)benzoate
• SCHEMBL7336785
• IGNYCWGRAJGNKX-UHFFFAOYSA-N
• Benzoic acid, 4-[(3-pyridinylcarbonyl)amino]-, ethyl ester
• HMS2842B18
• F3145-4944
• Oprea1_802403
• Oprea1_446767
• MLS001204544
• DTXSID00299533
• VU0014118-2
• 26321-06-2
• SR-01000430438
• 4-[(Pyridine-3-carbonyl)-amino]-benzoic acid ethyl ester
• NSC-131186
• NSC131186
• SR-01000430438-1
• AE-641/00162060
• CHEMBL1439207
• ethyl 4-[(3-pyridinylcarbonyl)amino]benzoate

• Inchi： InChI=1S/C15H14N2O3/c1-2-20-15(19)11-5-7-13(8-6-11)17-14(18)12-4-3-9-16-10-12/h3-10H,2H2,1H3,(H,17,18)
• InChI Key： IGNYCWGRAJGNKX-UHFFFAOYSA-N
• SMILES： CCOC(C1C=CC(NC(C2C=CC=NC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3

Experimental Properties

• Density: 1.251
• Boiling Point: 358.3°C at 760 mmHg
• Flash Point: 170.5°C
• Refractive Index: 1.614
• PSA: 68.29